3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride
Overview
Description
3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride is an organic compound that has garnered significant attention in scientific research. It is known for its unique chemical structure and properties, making it a subject of interest in various fields such as chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride typically involves the reaction of 2,5-dichlorothiophene with propan-1-amine under specific conditions. The reaction is often carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.
Industrial Production Methods
Industrial production of this compound may involve more advanced techniques such as continuous flow reactors and automated synthesis systems to enhance yield and purity. These methods are designed to scale up the production while maintaining the quality of the compound.
Chemical Reactions Analysis
Types of Reactions
3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride undergoes various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often resulting in the formation of oxides.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, leading to the formation of reduced compounds.
Substitution: This reaction involves the replacement of one atom or group of atoms with another, often resulting in the formation of new compounds.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures, pressures, and pH levels to ensure optimal results.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce reduced amines, and substitution reactions may result in various substituted derivatives.
Scientific Research Applications
3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride has a wide range of applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.
Mechanism of Action
The mechanism of action of 3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. The exact molecular targets and pathways involved are subjects of ongoing research.
Comparison with Similar Compounds
Similar Compounds
- 3-(2,5-dichlorothiophen-3-yl)propan-1-amine
- 2,5-dichlorothiophene
- Propan-1-amine
Uniqueness
What sets 3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride apart from similar compounds is its unique combination of the 2,5-dichlorothiophene moiety with the propan-1-amine group. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride involves the reaction of 2,5-dichlorothiophene with propionitrile to form 3-(2,5-dichlorothiophen-3-yl)propanenitrile, which is then reduced to 3-(2,5-dichlorothiophen-3-yl)propan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2,5-dichlorothiophene", "propionitrile", "sodium borohydride", "acetic acid", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2,5-dichlorothiophene is reacted with propionitrile in the presence of sodium borohydride and acetic acid to form 3-(2,5-dichlorothiophen-3-yl)propanenitrile.", "Step 2: The resulting nitrile is then reduced using sodium borohydride and acetic acid to form 3-(2,5-dichlorothiophen-3-yl)propan-1-amine.", "Step 3: The amine is then reacted with hydrochloric acid in water to form 3-(2,5-dichlorothiophen-3-yl)propan-1-amine hydrochloride." ] } | |
CAS No. |
2680542-29-2 |
Molecular Formula |
C7H10Cl3NS |
Molecular Weight |
246.6 |
Purity |
95 |
Origin of Product |
United States |
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